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Compound of Interest

Compound Name:
4-Chlorophenyl-2-

pyridinylmethanol

Cat. No.: B192788 Get Quote

Essential Safety and Handling Guide: 4-
Chlorophenyl-2-pyridinylmethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Chlorophenyl-2-pyridinylmethanol (CAS No. 27652-89-7), a key intermediate in

pharmaceutical synthesis. Adherence to these procedures is critical for ensuring laboratory

safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Primary Hazard: Harmful if swallowed (Acute Toxicity, Oral, Category 4).[1] While

comprehensive toxicological data is limited, the chemical structure, a chlorinated phenyl and a

pyridinyl group, suggests potential for skin and eye irritation.

Personal Protective Equipment (PPE): A multi-layered approach to PPE is mandatory to

minimize exposure.
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Body Part
Personal Protective

Equipment (PPE)

Specifications and

Recommendations

Eyes/Face
Safety Goggles or Safety

Glasses with side shields

Must be worn at all times in the

laboratory. For operations with

a higher risk of splashing, a

face shield should be worn in

addition to safety goggles.

Skin Chemical-resistant Lab Coat

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.

Nitrile Gloves

Recommended for their

resistance to a broad range of

chemicals. Always inspect

gloves for any signs of

degradation before use and

change them frequently. For

prolonged or immersive

contact, consider double-

gloving.

Respiratory
Use in a well-ventilated area or

fume hood

All work with this compound

should be conducted in a

certified chemical fume hood to

minimize inhalation of any

potential aerosols or dust. If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

should be used.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for preventing accidents and

maintaining the integrity of the compound.
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Procedure Step-by-Step Guidance

Receiving and Inspection

1. Upon receipt, visually inspect the container

for any damage or leaks. 2. Verify that the

container is properly labeled with the chemical

name, CAS number, and hazard pictograms.

General Handling

1. Conduct all handling of 4-Chlorophenyl-2-

pyridinylmethanol within a certified chemical

fume hood. 2. Avoid direct contact with skin,

eyes, and clothing. 3. Prevent the formation of

dust or aerosols. 4. Use compatible tools and

equipment (e.g., spatulas, glassware). 5. Wash

hands thoroughly with soap and water after

handling, even if gloves were worn.

Storage

1. Store in a tightly closed, properly labeled

container. 2. Keep in a cool, dry, and well-

ventilated area. 3. Store away from incompatible

materials such as strong oxidizing agents.

Emergency and Disposal Plan
Preparedness for spills and a clear disposal pathway are non-negotiable components of

laboratory safety.

Spill Response
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Spill Size Procedure

Minor Spill (<10g)

1. Alert personnel in the immediate area. 2. Don

appropriate PPE as outlined in the table above.

3. Contain the spill with an absorbent material

(e.g., vermiculite, sand, or commercial sorbent

pads). 4. Carefully scoop the absorbed material

into a labeled, sealable hazardous waste

container. 5. Decontaminate the area by wiping

with a suitable solvent (e.g., isopropanol),

followed by soap and water. Collect all

decontamination materials as hazardous waste.

Major Spill (>10g)

1. Evacuate the immediate area. 2. Alert your

institution's emergency response team and the

laboratory supervisor. 3. Restrict access to the

spill area. 4. Provide the emergency response

team with the Safety Data Sheet (SDS) for 4-

Chlorophenyl-2-pyridinylmethanol.

Waste Disposal
Waste Type Disposal Protocol

Unused/Waste Chemical

1. Collect in a designated, properly labeled

hazardous waste container. 2. The container

should be compatible with the chemical and

have a secure lid. 3. Follow your institution's

and local regulations for chemical waste

disposal. Do not pour down the drain.

Contaminated Materials

1. All disposable PPE (gloves, etc.), absorbent

materials from spills, and contaminated labware

must be collected as hazardous waste. 2. Place

these materials in a sealed, labeled hazardous

waste bag or container.

Experimental Workflow Visualization
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The following diagram outlines the logical flow for safely handling 4-Chlorophenyl-2-
pyridinylmethanol from receipt to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chlorophenyl-2-pyridinylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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